(E)-3-(Furan-2-yl)-N-(2-methoxy-4-methylsulfanylbutyl)prop-2-enamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-(2-methoxy-4-methylsulfanylbutyl)prop-2-enamide
• InChI: InChI=1S/C13H19NO3S/c1-16-12(7-9-18-2)10-14-13(15)6-5-11-4-3-8-17-11/h3-6,8,12H,7,9-10H2,1-2H3,(H,14,15)/b6-5+
• InChI Key: FPBLYYHLBZTLEU-AATRIKPKSA-N
• Canonical SMILES: COC(CCSC)CNC(=O)C=CC1=CC=CO1
• Isomeric SMILES: COC(CCSC)CNC(=O)/C=C/C1=CC=CO1
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

(E)-3-(Furan-2-yl)-N-(2-methoxy-4-methylsulfanylbutyl)prop-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the family of enamide compounds, which are known for their biological activities, including anti-inflammatory, analgesic, and anticancer properties.

Scientific Research Applications

Antiprotozoal Agents

Research on novel imidazo[1,2-a]pyridines, which include furan derivatives, has shown promising antiprotozoal activity. These compounds have demonstrated strong DNA affinities and significant in vitro and in vivo activities against protozoal infections such as Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating potential applications in the development of treatments for diseases like sleeping sickness and malaria (Ismail et al., 2004).

Cancer Research

In cancer research, derivatives of furan, specifically polyketide spiroketals, have been evaluated for their cytotoxicity towards various cancer cell lines. This research provides a framework for exploring furan-containing compounds as candidates for cancer therapy, highlighting their potential in inhibiting cancer cell growth (Meilert et al., 2004).

Functional Polymers

Furan derivatives have also been explored in the synthesis of functional polymers. The reverse Diels-Alder reaction of N-substituted maleimide adducts of furan is utilized for preparing maleimides that are pivotal in creating copolymers with specific reactivity ratios and properties, useful in material science and engineering (Narita et al., 1971).

Photophysical Research

The photophysical properties of chalcone derivatives containing furan units have been extensively studied, revealing significant solvatochromic effects and potential applications in the development of optical materials and sensors. This research demonstrates the versatility of furan derivatives in studying and manipulating light-matter interactions (Kumari et al., 2017).

Antiviral Research

Furan derivatives have shown potential in antiviral research, particularly against coronaviruses. The identification of (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl)acrylamide as a coronavirus helicase inhibitor underlines the importance of such compounds in developing treatments for viral infections like COVID-19 (Spratt et al., 2021).